Cas no 477973-51-6 (3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide)

3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide is a brominated acrylamide derivative featuring a cyano group and an octyl chain, offering unique reactivity and solubility properties. The 2-bromophenyl moiety enhances its utility in cross-coupling reactions, while the cyano group provides a versatile handle for further functionalization. The octyl chain improves lipophilicity, making it suitable for applications requiring organic-phase compatibility. This compound is particularly valuable in synthetic organic chemistry as an intermediate for constructing complex molecules, including pharmaceuticals and agrochemicals. Its well-defined structure ensures consistent performance in nucleophilic and electrophilic reactions, supporting precise synthetic pathways.

3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide structure

477973-51-6 structure

Product Name:3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide

CAS No:477973-51-6

MF:C₁₈H₂₃BrN₂O

MW:363.292023897171

CID:5454469

PubChem ID:2360376

Update Time:2025-10-30

3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

- 3-(2-bromophenyl)-2-cyano-N-octylprop-2-enamide
- Z44314974
- 477973-51-6
- (E)-3-(2-bromophenyl)-2-cyano-N-octylprop-2-enamide
- EN300-18153085
- 3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide
- Inchi： 1S/C18H23BrN2O/c1-2-3-4-5-6-9-12-21-18(22)16(14-20)13-15-10-7-8-11-17(15)19/h7-8,10-11,13H,2-6,9,12H2,1H3,(H,21,22)
- InChI Key： QUHZJSYIECNMRV-UHFFFAOYSA-N
- SMILES： C(NCCCCCCCC)(=O)C(C#N)=CC1=CC=CC=C1Br

Computed Properties

Exact Mass: 362.09938g/mol
Monoisotopic Mass: 362.09938g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 9
Complexity: 411
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 5.7
Topological Polar Surface Area: 52.9Å²

Experimental Properties

Density: 1.234±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 516.7±50.0 °C(Predicted)
pka: 12.37±0.46(Predicted)

3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-18153085-0.05g		477973-51-6	90%	0.05g	$246.0	2023-09-19

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Additional information on 3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide

Comprehensive Overview of 3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide (CAS No. 477973-51-6): Properties, Applications, and Industry Insights

3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide (CAS No. 477973-51-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a bromophenyl moiety with a cyanoacrylamide functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its N-octyl chain enhances lipophilicity, a critical factor in drug design for improved membrane permeability.

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